tert-Butyl 1-isopropyl-2,5-diazaspiro[3.4]octane-2-carboxylate
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Overview
Description
“tert-Butyl 1-isopropyl-2,5-diazaspiro[3.4]octane-2-carboxylate” is a chemical compound. It is a white solid that is insoluble in water at room temperature but can dissolve in organic solvents such as ethers and alcohols .
Molecular Structure Analysis
The molecular weight of “this compound” is 212.29 . The InChI code for this compound is 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-7-11(8-13)5-4-6-12-11/h12H,4-8H2,1-3H3 .Physical and Chemical Properties Analysis
“this compound” is a white solid that is insoluble in water at room temperature but can dissolve in organic solvents such as ethers and alcohols . The compound has a molecular weight of 212.29 .Scientific Research Applications
Synthesis and Conformational Analysis
The compound has been utilized in the synthesis and conformational analysis of spirolactams, acting as conformationally restricted pseudopeptides. Such compounds serve as constrained surrogates for dipeptides, offering insights into the structural mimicry of peptide bonds and their potential in drug design (Fernandez et al., 2002).
Key Intermediate in Pharmaceutical Synthesis
It has also been identified as a key intermediate in the synthesis of Rho–kinase inhibitors, showcasing its importance in the development of therapeutics targeting cardiovascular diseases (Gomi et al., 2012).
Photochemical and Thermal Rearrangements
Research into the photochemical and thermal rearrangements of oxaziridines demonstrates the compound's role in elucidating reaction mechanisms. This contributes to a deeper understanding of stereoelectronic effects in organic reactions (Lattes et al., 1982).
Supramolecular Arrangements
The compound has been used in the study of supramolecular arrangements, with a focus on understanding the influence of substituents on crystal structures. This area of research is crucial for material science, particularly in the development of molecular crystals with desired physical properties (Graus et al., 2010).
Alkylation Studies
Further, it has been involved in alkylation studies, providing pathways to novel organic compounds. These studies underline the compound's utility in expanding the toolkit available for organic synthesis and the creation of complex molecules (Brabander & Wright, 1965).
Molecular Structure Elucidation
Research on the molecular structure of related compounds helps in the understanding of their chemical behavior and potential applications. For instance, the synthesis and structural analysis of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate highlight the importance of structural elucidation in the development of cyclic amino acid esters (Moriguchi et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 3-propan-2-yl-2,5-diazaspiro[3.4]octane-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O2/c1-10(2)11-14(7-6-8-15-14)9-16(11)12(17)18-13(3,4)5/h10-11,15H,6-9H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJCNSNPJLILBHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1C2(CCCN2)CN1C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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